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Compound of Interest

Compound Name:
3-(3-Nitrophenoxy)propylamine

HCl

Cat. No.: B8097154

Get Quote

CAS: 1035452-26-6 Formula: C

H

ClN

O

Molecular Weight: 232.66 g/mol Primary Class: Aryloxypropylamine Building Blocks

Executive Summary & Chemical Profile
3-(3-Nitrophenoxy)propylamine hydrochloride is a specialized ether-linked amine scaffold used

primarily as a "masked" intermediate in medicinal chemistry. Its value lies in the orthogonality of

its functional groups: the primary amine facilitates immediate coupling (amide/reductive

amination), while the nitro group serves as a latent aniline functionality, accessible via reduction

(e.g., Fe/NH

Cl or H
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/Pd) at a later synthetic stage. This makes it a critical building block for bifunctional ligands,
PROTAC linkers, and SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) analogues.

Physicochemical Specifications
Property Specification Technical Note

Appearance White to off-white solid
Hygroscopic; store under

desiccant.

Melting Point 160–165 °C (Lit.)

Sharp MP indicates high salt

purity; broad range suggests

free base contamination.

Solubility DMSO, Methanol, Water

Limited solubility in non-polar

organics (DCM/Hexane) due to

HCl salt form.

pKa (Calc) ~9.8 (Amine)

Requires basic conditions (Et

N/DIPEA) for nucleophilic

substitution reactions.

Market Analysis: Suppliers & Pricing Strategy
The market for CAS 1035452-26-6 is bifurcated between catalog suppliers (high cost,

immediate dispatch) and bulk manufacturers (lower cost, lead time required).

Sourcing Tier Analysis (Q1 2026 Data)
Prices are estimated averages based on current catalog data and are subject to fluctuation.
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Supplier
Tier

Representat
ive Vendors

Pack Size
Price Range
(USD)

Lead Time
Recommen
ded Use

Tier 1:

Catalog

Fluorochem,

Sigma-

Aldrich

500 mg $200 - $250 1-3 Days

Pilot scale,

Hit-to-Lead

screening.

Tier 2:

Specialist

BLD Pharm,

Enamine
1 g $250 - $300 5-10 Days

Library

synthesis,

Scale-up

validation.

Tier 3: Bulk

Shanghai

Hanhong,

Bide Pharm

10 g+ ~$15 - $50/g 2-3 Weeks

Process

chemistry,

GLP tox

batches.

Procurement Insight: For early-stage discovery, the high cost of Tier 1 suppliers is justified by

the Certificate of Analysis (CoA) reliability. However, for >10g requirements, moving to Tier 3

suppliers (often the original manufacturers for Tier 1) can reduce costs by 80-90%. Always

request a 1H-NMR and LCMS trace before bulk purchase to verify the absence of the bis-

alkylated impurity.

Synthetic Production & Impurity Profiling
Understanding the synthesis is crucial for anticipating impurities. The industrial route typically

employs the Gabriel Synthesis to avoid polymerization of the amine.

Industrial Synthesis Workflow
The reaction proceeds via the alkylation of 3-nitrophenol with N-(3-bromopropyl)phthalimide,

followed by hydrazinolysis.
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Figure 1: Gabriel Synthesis route ensuring primary amine selectivity and minimizing secondary

amine byproducts.

Critical Quality Attributes (CQA)
Bis-alkylation Impurity: In cheaper direct alkylation routes (using 1,3-dibromopropane), the

amine can react twice, linking two nitrophenol rings. Limit: <0.5%.

Residual Hydrazine: If the Gabriel method is used, trace hydrazine is a genotoxic impurity

(GTI). Limit: <10 ppm.

Water Content: As a hydrochloride salt, it is hygroscopic. High water content impacts

stoichiometry in coupling reactions.

Applications in Drug Discovery
This compound is rarely the final drug; it is a linker scaffold.
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SNRI & GPCR Ligand Design
The 3-phenoxypropylamine motif is pharmacophoric for the serotonin transporter (SERT) and

norepinephrine transporter (NET).[1]

Mechanism: The propyl chain provides the optimal distance (approx. 3 carbon linker)

between the aromatic "anchor" and the basic nitrogen, mimicking the biogenic amine

neurotransmitters.

Modification: The 3-nitro group is electron-withdrawing, reducing metabolic liability on the

ring compared to unsubstituted analogues.

Combinatorial Library Generation (The "Reduce-and-
Couple" Strategy)
The nitro group is a "dummy" variable that allows for late-stage diversification.
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3-(3-Nitrophenoxy)
propylamine HCl
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(R-COOH / HATU)

Intermediate:
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Step 2: Nitro Reduction
(Fe/NH4Cl or H2/Pd)

Intermediate:
Aniline-Amide Scaffold

Step 3: Library Diversification

Kinase Inhibitors
(Urea linkage)

Isocyanates

PROTAC Linkers
(E3 Ligase recruitment)

Linker attachment

Click to download full resolution via product page

Figure 2: The "Reduce-and-Couple" workflow allows this molecule to serve as a branch point

for synthesizing diverse kinase inhibitors or degraders.

Handling & Safety Protocol
Signal Word:WARNING (GHS07)
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H302: Harmful if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard Operating Procedure (SOP):

Weighing: Must be performed in a fume hood or powder containment enclosure.

Solubilization: Dissolve in DMSO or Methanol before adding base. Adding base to the solid

can cause localized clumping or exotherms.

Neutralization: When converting to free base, use a biphasic system (DCM/Na

CO

) rather than direct addition of strong base to avoid hydrolysis of the ether linkage (though
rare, it is possible under forcing conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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